Cas no 338975-69-2 (4-({[(2-chlorophenyl)methyl]amino}methylidene)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one)

4-({[(2-chlorophenyl)methyl]amino}methylidene)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one structure
338975-69-2 structure
Product Name:4-({[(2-chlorophenyl)methyl]amino}methylidene)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
CAS No:338975-69-2
MF:C12H9ClF3N3O
MW:303.667571783066
CID:6630405
PubChem ID:3752156
Update Time:2024-01-04

4-({[(2-chlorophenyl)methyl]amino}methylidene)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

    • BDBM79660
    • AKOS005102643
    • 4-{[(2-chlorobenzyl)amino]methylene}-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
    • 4-({[(2-chlorophenyl)methyl]amino}methylidene)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
    • (4Z)-4-[[(2-chlorophenyl)methylamino]methylidene]-3-(trifluoromethyl)-1H-pyrazol-5-one
    • SMR000126499
    • MLS000594319
    • (4Z)-4-[[(2-chlorobenzyl)amino]methylene]-5-(trifluoromethyl)-2-pyrazolin-3-one
    • cid_5913053
    • 338975-69-2
    • CHEMBL3190406
    • 9B-122
    • HMS2348E13
    • 4-[(2-chlorophenyl)methyliminomethyl]-5-(trifluoromethyl)-1,2-dihydropyrazol-3-one
    • 4-([(2-CHLOROBENZYL)AMINO]METHYLENE)-5-(TRIFLUOROMETHYL)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
    • 3H-Pyrazol-3-one, 4-[[[(2-chlorophenyl)methyl]amino]methylene]-2,4-dihydro-5-(trifluoromethyl)-
    • Inchi: 1S/C12H9ClF3N3O/c13-9-4-2-1-3-7(9)5-17-6-8-10(12(14,15)16)18-19-11(8)20/h1-4,6H,5H2,(H2,18,19,20)/b17-6+
    • InChI Key: LELYTFZILZCEDG-UBKPWBPPSA-N
    • SMILES: ClC1C=CC=CC=1C/N=C/C1C(NNC=1C(F)(F)F)=O

Computed Properties

  • Exact Mass: 303.0386241g/mol
  • Monoisotopic Mass: 303.0386241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 53.5Ų

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Predicted)
  • pka: 7.87±0.40(Predicted)
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